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Compound of Interest

Compound Name: Diuron

Cat. No.: B1670789 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the use of Diuron, a common herbicide, ensuring the protection of laboratory

personnel and the integrity of your work.

Immediate Safety and Personal Protective
Equipment (PPE)
When working with Diuron, a comprehensive understanding and implementation of personal

protective equipment are non-negotiable. Below is a detailed breakdown of the required PPE,

followed by operational and disposal plans.

Personal Protective Equipment (PPE) Requirements
A multi-layered approach to PPE is critical to minimize exposure risk. This includes protection

for the skin, eyes, and respiratory system.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(Nitrile rubber recommended)

Prevents dermal absorption, a

primary route of exposure.

While specific breakthrough

times for Diuron are not readily

available, nitrile gloves offer

good resistance to a range of

chemicals. Always inspect

gloves for degradation or

punctures before use.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects against splashes and

airborne particles of Diuron,

which can cause moderate eye

irritation.[1]

Respiratory Protection NIOSH-approved respirator

Required when engineering

controls are insufficient or

when handling Diuron powder,

which can be inhaled. The

specific type depends on the

concentration and form of

Diuron being handled.

Protective Clothing
Long-sleeved lab coat, long

pants, and closed-toe shoes

Minimizes skin contact with

spills or splashes.

Respiratory Protection Details
The selection of an appropriate respirator is dependent on the specific tasks and the potential

for airborne Diuron particles.
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Exposure Scenario
Recommended Respirator
Type

NIOSH Approval Code

Handling powders or

generating dust

Half-mask or full-facepiece

respirator with N95, R95, or

P95 particulate filters.

TC-84A

Handling liquid formulations

where vapors may be

generated

Half-mask or full-facepiece

respirator with organic vapor

(OV) cartridges and particulate

pre-filters (N95, R95, or P95).

TC-23C (for OV cartridge) and

TC-84A (for particulate filter)

Occupational Exposure Limits
Adherence to established occupational exposure limits is crucial for minimizing the risk of

adverse health effects.

Organization Exposure Limit (Time-Weighted Average)

OSHA (PEL) 10 mg/m³

NIOSH (REL) 10 mg/m³ (10-hour TWA)[2]

ACGIH (TLV) 10 mg/m³ (8-hour TWA)[2]

Operational Plan for Safe Handling
A systematic approach to handling Diuron in a laboratory setting will further mitigate risks. The

following workflow outlines the key steps from preparation to post-handling procedures.
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Safe Diuron Handling Workflow

Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Designated Workspace & Emergency Equipment

Weigh/Measure in Ventilated Area

Proceed to Handling

Prepare Solution in Fume Hood

Decontaminate Workspace & Equipment

Proceed to Post-Handling

Remove and Dispose of/Clean PPE

Wash Hands Thoroughly

Dispose of Contaminated Materials as Hazardous Waste

Proceed to Disposal

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Diuron in a laboratory setting.
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Disposal Plan
Proper disposal of Diuron and any contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization:

While Diuron itself is not specifically listed as a hazardous waste under the Resource

Conservation and Recovery Act (RCRA), it is prudent to handle all Diuron waste as hazardous.

[1][3] It is essential to consult your institution's environmental health and safety (EHS)

department for specific guidance on waste stream management.

Disposal Procedures:

Solid Waste:

Collect any unused Diuron powder, contaminated PPE (gloves, disposable lab coats), and

other solid materials in a clearly labeled, sealed container.

The label should include "Hazardous Waste," "Diuron," and the date of accumulation.

Liquid Waste:

Collect all aqueous solutions containing Diuron in a compatible, leak-proof container.

The container must be clearly labeled as "Hazardous Waste," with the contents and

approximate concentration of Diuron listed.

Do not mix Diuron waste with other chemical waste streams unless approved by your

institution's EHS department.

Empty Containers:

Triple-rinse empty Diuron containers with a suitable solvent.

Collect the rinsate as hazardous liquid waste.
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Deface the original label on the empty container before disposal in accordance with

institutional guidelines.

Emergency Procedures:

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.

By adhering to these rigorous safety protocols, researchers can confidently and safely

incorporate Diuron into their experimental workflows, fostering a secure and productive

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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